Cas no 14561-40-1 (trans-2-Phenylcyclopropanecarboxylic Hydrazide)

Trans-2-Phenylcyclopropanecarboxylic Hydrazide is a cyclopropane-derived hydrazide compound characterized by its phenyl substituent at the 2-position. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds and pharmaceutical derivatives. The trans-stereochemistry enhances its stability and selectivity in reactions, while the hydrazide functionality provides versatility for condensation and cyclization processes. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in medicinal chemistry and agrochemical research. The compound’s compatibility with a range of reagents underscores its utility in constructing complex molecular frameworks.

trans-2-Phenylcyclopropanecarboxylic Hydrazide structure

14561-40-1 structure

Product Name:trans-2-Phenylcyclopropanecarboxylic Hydrazide

CAS No:14561-40-1

MF:C₁₀H₁₂N₂O

MW:176.215082168579

CID:1315029

PubChem ID:778513

Update Time:2025-11-07

trans-2-Phenylcyclopropanecarboxylic Hydrazide Chemical and Physical Properties

Names and Identifiers

- (1s,2s)-2-phenylcyclopropane-1-carbohydrazide
- AC1LFIEJ
- UNII-6O4HWU99NA
- Tranylcypromine hydrazide, trans-
- MolPort-002-507-651
- BB_SC-0090
- HMS2616E12
- Cyclopropanecarboxylic acid, 2-phenyl-, hydrazide, (1R,2R)-rel-
- 6O4HWU99NA
- TRANYLCYPROMINE SULFATE IMPURITY, TRANS-HYDRAZIDE- [USP IMPURITY]
- SMR000221545
- 14561-40-1
- CHEMBL1886849
- (1S,2S)-2-Phenyl-cyclopropanecarboxylic acid hydrazide
- (+/-)-trans-2-Phenylcyclopropanecarbohydrazide
- trans-2-Phenylcyclopropanecarboxylic hydrazide
- trans-tranylcypromine hydrazide
- Q27265214
- AKOS006323535
- Tranylcypromine sulfate impurity, trans-hydrazide- [USP]
- (1S,2S)-2-phenylcyclopropanecarbohydrazide
- MLS000332095
- trans-2-Phenylcyclopropanecarboxylic Hydrazide
- Inchi： 1S/C10H12N2O/c11-12-10(13)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6,11H2,(H,12,13)/t8-,9+/m1/s1
- InChI Key： LVPLGMIOSVEITG-BDAKNGLRSA-N
- SMILES： O=C([C@H]1C[C@@H]1C1C=CC=CC=1)NN

Computed Properties

Exact Mass: 176.09506
Monoisotopic Mass: 176.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.218
Boiling Point: 386.1°C at 760 mmHg
Flash Point: 187.3°C
Refractive Index: 1.607
PSA: 55.12

trans-2-Phenylcyclopropanecarboxylic Hydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P320025-10mg	trans-2-Phenylcyclopropanecarboxylic Hydrazide	14561-40-1	10mg	$201.00	2023-05-17
TRC	P320025-50mg	trans-2-Phenylcyclopropanecarboxylic Hydrazide	14561-40-1	50mg	$810.00	2023-05-17
TRC	P320025-100mg	trans-2-Phenylcyclopropanecarboxylic Hydrazide	14561-40-1	100mg	$1568.00	2023-05-17

trans-2-Phenylcyclopropanecarboxylic Hydrazide Related Literature

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Additional information on trans-2-Phenylcyclopropanecarboxylic Hydrazide

Trans-2-Phenylcyclopropanecarboxylic Hydrazide: A Comprehensive Overview

The compound with CAS No. 14561-40-1, known as trans-2-Phenylcyclopropanecarboxylic Hydrazide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a phenyl group and a hydrazide moiety. The trans configuration of the molecule plays a crucial role in its chemical properties and biological activity.

Recent studies have highlighted the potential of trans-2-Phenylcyclopropanecarboxylic Hydrazide in drug discovery, particularly in the development of anticancer agents. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further exploration in oncology. The cyclopropane ring, a three-membered carbon ring, is known for its strain energy, which contributes to the molecule's reactivity and ability to interact with biological targets.

In addition to its therapeutic potential, trans-2-Phenylcyclopropanecarboxylic Hydrazide has also been investigated for its role in chemical synthesis. The hydrazide group in the molecule makes it a valuable reagent in the preparation of heterocyclic compounds, which are essential building blocks in organic chemistry. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

The phenyl group attached to the cyclopropane ring enhances the molecule's aromaticity and stability, making it suitable for applications in materials science. For instance, derivatives of trans-2-Phenylcyclopropanecarboxylic Hydrazide have been explored as components in advanced polymers and optoelectronic materials. These applications leverage the molecule's unique electronic properties, which are influenced by both the cyclopropane ring and the phenyl substituent.

From an environmental perspective, trans-2-Phenylcyclopropanecarboxylic Hydrazide has been studied for its biodegradability and ecological impact. Researchers have found that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems. This finding is particularly relevant for industries involved in chemical manufacturing, as it highlights the importance of sustainable practices in compound production.

Looking ahead, the future of trans-2-Phenylcyclopropanecarboxylic Hydrazide lies in its continued exploration across diverse scientific disciplines. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this versatile compound. As research progresses, it is anticipated that trans-2-Phenylcyclopropanecarboxylic Hydrazide will play an increasingly important role in advancing both medicinal chemistry and materials innovation.